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Compound of Interest

Compound Name: Ramiprilat-d5

Cat. No.: B15556932 Get Quote

Ramiprilat-d5: A Technical Guide for
Researchers
This technical guide provides a comprehensive overview of Ramiprilat-d5, a deuterated stable

isotope-labeled internal standard for Ramiprilat. It is intended for researchers, scientists, and

drug development professionals utilizing Ramiprilat-d5 in pharmacokinetic studies,

bioequivalence studies, and other quantitative analyses. This document covers supplier

information, a summary of analytical data from a typical Certificate of Analysis, and detailed

experimental protocols for its application in liquid chromatography-mass spectrometry (LC-

MS/MS) methods.

Supplier Information and Certificate of Analysis
Ramiprilat-d5 is available from several reputable suppliers of pharmaceutical reference

standards and stable isotopes. While specific lot details may vary, this section provides a

summary of typical product specifications and a list of known suppliers.

Table 1: Summary of Typical Certificate of Analysis Data for Ramiprilat-d5
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Parameter Typical Specification

Product Name Ramiprilat-d5

Chemical Name

(2S,3aR,6aR)-1-(((S)-1-carboxy-3-(phenyl-

d5)propyl)-L-

alanyl)octahydrocyclopenta[b]pyrrole-2-

carboxylic acid

CAS Number 1356837-92-7

Molecular Formula C₂₁H₂₃D₅N₂O₅

Molecular Weight 393.5 g/mol

Appearance White to off-white solid

Purity (Chromatographic) >90%[1]

¹H-NMR Conforms to structure[1]

Mass Spectrometry Conforms to structure[1]

Long-term Storage 2-8 °C in a well-closed container[1]

Handling and Transit 25-30 °C in a well-closed container[1]

Intended Use
For research purposes only. Not for human or

animal consumption.

Known Suppliers:

Simson Pharma Limited

Clearsynth

Cerilliant

MedchemExpress

Santa Cruz Biotechnology

Hexonsynth
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Experimental Protocols
Ramiprilat-d5 is primarily used as an internal standard in the quantitative analysis of Ramipril

and its active metabolite, Ramiprilat, in biological matrices by LC-MS/MS. The following

protocol is a synthesis of methodologies described in the scientific literature.

Bioanalytical Method for Ramipril and Ramiprilat in
Human Plasma
This method outlines the simultaneous quantification of Ramipril and Ramiprilat in human

plasma using Ramiprilat-d5 as an internal standard.

2.1.1. Sample Preparation: Solid-Phase Extraction (SPE)

Thaw plasma samples at room temperature.

To 200 µL of plasma, add 50 µL of Ramiprilat-d5 internal standard working solution

(concentration will depend on the specific assay sensitivity).

Vortex for 30 seconds.

Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analytes with 1 mL of methanol.

Evaporate the eluate to dryness under a stream of nitrogen at 40 °C.

Reconstitute the residue in 200 µL of the mobile phase.

2.1.2. Liquid Chromatography

Column: C18 reversed-phase column (e.g., 50 x 4.6 mm, 5 µm).
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Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in

water) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.

Column Temperature: 40 °C.

2.1.3. Mass Spectrometry

Ionization: Electrospray Ionization (ESI), positive mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Ramipril: Precursor ion > Product ion (specific m/z values to be determined based on

instrumentation).

Ramiprilat: Precursor ion > Product ion (specific m/z values to be determined based on

instrumentation).

Ramiprilat-d5: Precursor ion > Product ion (e.g., m/z 394.3 > 234.2, though this may

vary).

Visualizations
The following diagrams illustrate key aspects of the application and analysis of Ramiprilat-d5.
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Caption: Supplier and End-User Workflow for Ramiprilat-d5.
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Caption: Experimental Workflow for Bioanalysis using Ramiprilat-d5.
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Caption: Relationship between Ramipril, Ramiprilat, and Ramiprilat-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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